molecular formula C7H6NNaO5S B8657827 [(4-Methoxy-3-nitrophenyl)sulfonyl]sodium

[(4-Methoxy-3-nitrophenyl)sulfonyl]sodium

Cat. No. B8657827
M. Wt: 239.18 g/mol
InChI Key: BTQRZOIADSJNAL-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

[(4-Methoxy-3-nitrophenyl)sulfonyl]sodium is a useful research compound. Its molecular formula is C7H6NNaO5S and its molecular weight is 239.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality [(4-Methoxy-3-nitrophenyl)sulfonyl]sodium suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about [(4-Methoxy-3-nitrophenyl)sulfonyl]sodium including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

[(4-Methoxy-3-nitrophenyl)sulfonyl]sodium

Molecular Formula

C7H6NNaO5S

Molecular Weight

239.18 g/mol

IUPAC Name

sodium;4-methoxy-3-nitrobenzenesulfinate

InChI

InChI=1S/C7H7NO5S.Na/c1-13-7-3-2-5(14(11)12)4-6(7)8(9)10;/h2-4H,1H3,(H,11,12);/q;+1/p-1

InChI Key

BTQRZOIADSJNAL-UHFFFAOYSA-M

Canonical SMILES

COC1=C(C=C(C=C1)S(=O)[O-])[N+](=O)[O-].[Na+]

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of Na2SO3 (400 mg, 3.2 mmol) and NaHCO3 (270 mg, 3.2 mmol) in H2O (10 mL) was treated slowly with a solution of 4-methoxy-3-nitrobenzenesulfonyl chloride (400 mg, 1.6 mmol) in acetone (3 mL), heated to 50° C. for 2 hours, cooled to room temperature, and washed with dichloromethane. The aqueous wash was filtered through cotton, lyophilized, suspended in methanol, filtered, concentrated, and dried under vacuum to provide the desired product.
Quantity
400 mg
Type
reactant
Reaction Step One
Quantity
270 mg
Type
reactant
Reaction Step One
Quantity
400 mg
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
3 mL
Type
solvent
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.